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Compound of Interest

Compound Name: Aldicarb sulfoxide

Cat. No.: B1666835

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aldicarb sulfoxide is a carbamate pesticide and a major metabolite of aldicarb, a potent
cholinesterase inhibitor.[1] Understanding its chemical and physical properties is crucial for
toxicological studies, environmental monitoring, and the development of potential therapeutic
agents. This guide provides a comprehensive overview of aldicarb sulfoxide's core chemical
properties, experimental protocols for its analysis, and visualizations of its metabolic and
inhibitory pathways.

Core Chemical and Physical Properties

Aldicarb sulfoxide is a crystalline solid.[2] Key quantitative data regarding its chemical and
physical properties are summarized in the table below for easy reference and comparison.
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Property Value Source
Molecular Formula C7H14N203S [3114]
Molecular Weight 206.27 g/mol [3]

CAS Number 1646-87-3

Melting Point 100-104 °C

Boiling Point Decomposes above 100 °C
Decomposition Temperature ~150 °C (100% weight loss)

Water Solubility 28000 mg/L (at 20 °C, pH 7)

Log P (Octanol-Water Partition

Coefficient)

Signaling and Metabolic Pathways

Aldicarb sulfoxide's primary mechanism of toxicity is the inhibition of acetylcholinesterase
(AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine. This
inhibition leads to an accumulation of acetylcholine at the synaptic cleft, resulting in
overstimulation of cholinergic receptors.

Metabolic Pathway of Aldicarb

Aldicarb is metabolized in biological systems and the environment through oxidation. The initial
step is the oxidation of the sulfur atom to form aldicarb sulfoxide, which is subsequently
oxidized to the less toxic aldicarb sulfone.
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Metabolic conversion of aldicarb to its sulfoxide and sulfone metabolites.

Mechanism of Cholinesterase Inhibition
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Carbamates like aldicarb sulfoxide act as pseudo-irreversible inhibitors of
acetylcholinesterase. The carbamate binds to the active site of the enzyme, and the carbamoyl
group is transferred to a serine residue, rendering the enzyme inactive. This carbamylated
enzyme is more stable than the acetylated enzyme formed during normal acetylcholine
hydrolysis, leading to a prolonged inhibition.
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Inhibition of acetylcholinesterase by aldicarb sulfoxide.

Experimental Protocols

Accurate quantification of aldicarb sulfoxide is essential for research and regulatory purposes.
Several analytical methods are available, with High-Performance Liquid Chromatography
(HPLC) coupled with various detectors being the most common.
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Analysis of Aldicarb Sulfoxide in Water by HPLC-UV

This protocol is suitable for the determination of aldicarb sulfoxide in water samples.
Instrumentation:

e High-Performance Liquid Chromatograph with a UV detector.

o C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).
Reagents:

o Acetonitrile (HPLC grade).

o Water (HPLC grade).

» Aldicarb sulfoxide reference standard.

Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.2 mL/min.

Column Temperature: 40°C.

Injection Volume: 20 pL.

Detection: UV at 210 nm.

Procedure:
o Prepare a series of standard solutions of aldicarb sulfoxide in the mobile phase.
 Filter water samples through a 0.45 um filter to remove particulate matter.

* Inject the standards and samples onto the HPLC system.
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e Quantify the aldicarb sulfoxide concentration in the samples by comparing the peak areas
with the calibration curve generated from the standards.

Analysis of Aldicarb Sulfoxide in Fruits and Vegetables
by LC-MS/MS

This method provides high sensitivity and selectivity for the analysis of aldicarb sulfoxide in
complex food matrices.

Instrumentation:

e Liquid Chromatograph coupled to a tandem Mass Spectrometer (LC-MS/MS).

o C18 reversed-phase column.

Sample Preparation:

o Extraction: Homogenize the sample with methanol.

e Liquid-Liquid Extraction: Partition the methanolic extract with an appropriate organic solvent.

e Solid-Phase Extraction (SPE) Clean-up: Pass the extract through an SPE cartridge to
remove interfering substances.

LC-MS/MS Conditions:
« lonization Mode: Positive electrospray ionization (ESI+).
e Monitoring Mode: Multiple Reaction Monitoring (MRM).

Workflow for Sample Analysis:
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Workflow for the analysis of aldicarb sulfoxide in food matrices.

Conclusion

This technical guide provides a detailed overview of the core chemical properties of aldicarb
sulfoxide, its metabolic and inhibitory pathways, and robust analytical methodologies for its
guantification. The presented data and protocols are intended to support researchers,
scientists, and drug development professionals in their work with this important compound. The
provided visualizations offer a clear understanding of the complex biological processes

involving aldicarb sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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